Cas no 1798397-38-2 ((2E)-3-4-(methylsulfanyl)phenyl-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}prop-2-enamide)

• Product Name: (2E)-3-4-(methylsulfanyl)phenyl-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}prop-2-enamide
• CAS No: 1798397-38-2
• MF: C₂₄H₂₈N₂O₃S
• MW: 424.555725097656
• CID: 6345022
• PubChem ID: 71806794
• Update Time: 2025-07-09

(2E)-3-4-(methylsulfanyl)phenyl-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-4-(methylsulfanyl)phenyl-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}prop-2-enamide
• F6436-2536
• 1798397-38-2
• AKOS024559823
• (E)-3-(4-(methylthio)phenyl)-N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)acrylamide
• (E)-3-(4-methylsulfanylphenyl)-N-[[1-(2-phenoxyacetyl)piperidin-4-yl]methyl]prop-2-enamide
• (2E)-3-[4-(methylsulfanyl)phenyl]-N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}prop-2-enamide

• Inchi： 1S/C24H28N2O3S/c1-30-22-10-7-19(8-11-22)9-12-23(27)25-17-20-13-15-26(16-14-20)24(28)18-29-21-5-3-2-4-6-21/h2-12,20H,13-18H2,1H3,(H,25,27)/b12-9+
• InChI Key： VNEMSTRLYNGIRO-FMIVXFBMSA-N
• SMILES： S(C)C1C=CC(=CC=1)/C=C/C(NCC1CCN(C(COC2C=CC=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 424.18206393g/mol
• Monoisotopic Mass: 424.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 83.9Ų

Additional information on (2E)-3-4-(methylsulfanyl)phenyl-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}prop-2-enamide

Compound CAS No 1798397-38-2: (2E)-3-[4-(Methylsulfanyl)phenyl]-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}prop-2-enamide

The compound CAS No 1798397-38-2, also known as (2E)-3-[4-(Methylsulfanyl)phenyl]-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}prop-2-enamide, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has been the subject of recent research, particularly in the context of its bioactivity and potential therapeutic applications.

Chemical Structure and Properties: The molecule features a conjugated enamide system, which is a key structural motif in many bioactive compounds. The presence of the methylsulfanyl group attached to the phenyl ring introduces unique electronic and steric properties, potentially influencing its interaction with biological targets. Additionally, the piperidine ring with a substituted acetyl group adds complexity to the molecule, enhancing its potential for binding to specific receptors or enzymes.

Synthesis and Optimization: Recent studies have focused on optimizing the synthesis of this compound. Researchers have explored various methodologies, including multi-component reactions and catalytic processes, to achieve higher yields and better purity. The use of green chemistry principles has also been emphasized to minimize environmental impact during the synthesis process.

Bioactivity and Applications: Experimental data from recent studies suggest that this compound exhibits moderate to high bioactivity in vitro. Specifically, it has shown potential as an inhibitor of certain kinases, which are key targets in cancer therapy. Furthermore, preliminary pharmacokinetic studies indicate that the compound has acceptable absorption and stability profiles, making it a promising candidate for further preclinical testing.

Structural Modifications and Analogues: To enhance its bioavailability and efficacy, researchers have synthesized several analogues of this compound. These modifications include altering the substituents on the phenyl ring or modifying the piperidine moiety. Such structural adjustments aim to improve drug-like properties such as solubility, permeability, and metabolic stability.

Safety and Toxicity: While initial toxicity studies are limited, preliminary data suggest that the compound exhibits low toxicity at therapeutic concentrations. However, further studies are required to fully assess its safety profile and determine any potential adverse effects.

Conclusion: The compound CAS No 1798397-38-2 represents a valuable addition to the arsenal of bioactive molecules being explored for therapeutic applications. Its unique structure, combined with promising bioactivity data, positions it as a candidate for further development in drug discovery pipelines. Continued research into its synthesis, optimization, and biological effects will undoubtedly shed more light on its potential as a therapeutic agent.